2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol

• Molecular Formula: C10H14BrNO
• Molecular Weight: 244.13 g/mol
• IUPAC Name: 2-(1-aminoethyl)-4-bromo-3,5-dimethylphenol
• InChI: InChI=1S/C10H14BrNO/c1-5-4-8(13)9(7(3)12)6(2)10(5)11/h4,7,13H,12H2,1-3H3
• InChI Key: YAIRIJARINKUIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1Br)C)C(C)N)O

Description

2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol is a brominated phenolic compound featuring an aminoethyl substituent at the 2-position of the aromatic ring. The addition of the 1-aminoethyl group introduces a basic amine functionality, which likely enhances hydrogen-bonding capacity and alters solubility profiles compared to the parent phenol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol typically involves multiple steps, starting from commercially available precursors. One common method involves the bromination of 3,5-dimethylphenol, followed by the introduction of the aminoethyl group through a nucleophilic substitution reaction. The reaction conditions often include the use of solvents like methanol or ethanol and catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency and yield, often using continuous flow reactors and automated systems to control reaction conditions precisely. Safety measures are also crucial due to the handling of bromine and other reactive chemicals.

Chemical Reactions Analysis

Types of Reactions

2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The aminoethyl group can be reduced to form primary amines.

Substitution: The bromine atom can be substituted with other nucleophiles such as thiols or amines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like sodium thiolate or ammonia under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group may yield quinones, while substitution of the bromine atom can result in various substituted phenols.

Scientific Research Applications

2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to study enzyme interactions and cellular processes.

Industry: It may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol exerts its effects involves interactions with molecular targets such as enzymes or receptors. The aminoethyl group can form hydrogen bonds and electrostatic interactions, while the bromine atom may participate in halogen bonding. These interactions can modulate the activity of the target molecules and influence biological pathways.

Comparison with Similar Compounds

Core Structural Analog: 4-Bromo-3,5-dimethylphenol

The parent compound, 4-bromo-3,5-dimethylphenol, serves as a critical precursor in synthesizing complex molecules. Key properties include:

• Molecular Weight : 201.06 g/mol
• Melting Point : 113–115°C
• Applications : Used in synthesizing chromen-4-one and isoflavone scaffolds , macrocycles (e.g., HTI2, HTI3) , and thiazinane derivatives (e.g., compound 35 ) .
• Reactivity : Participates in etherification, esterification, and nucleophilic aromatic substitution reactions .

Key Differences :

• The aminoethyl group in the target compound introduces a secondary amine, increasing molecular weight (estimated ~244–260 g/mol) and basicity (pKa ~9–10 for similar amines).
• Enhanced solubility in polar solvents due to amine protonation under acidic conditions.

Thiazinane Derivatives: 4-(4-Bromo-3,5-dimethylphenoxy)-1,2-thiazinane-1,1-dioxide (35)

Synthesized via ring-opening reactions of 2-thia-1-azabicyclo[3.1.0]hexane-2,2-dioxide with 4-bromo-3,5-dimethylphenol (66% yield) :

• Functional Groups : Sulfone and ether linkages.
• Polarity: Higher than the parent phenol due to sulfone and heterocyclic moieties.
• Applications: Potential bioactive scaffolds or intermediates for sulfonamide drugs.

Comparison :

• The target compound lacks sulfone groups but gains an amine, enabling distinct reactivity (e.g., amide bond formation vs. sulfonamide synthesis).
• Thiazinane derivatives exhibit rigidified structures, whereas the aminoethyl group may confer conformational flexibility.

Imine Derivatives: 2-(4-Bromophenylimino)methyl-3,5-dimethoxyphenol

Synthesized from 2-hydroxy-4,6-dimethoxybenzaldehyde and 4-bromoaniline (69% yield) :

• Functional Groups : Imine (Schiff base) and methoxy substituents.
• Applications: Coordination chemistry (metal-ligand complexes) due to imine and phenolic hydroxyl groups.

Comparison :

• The target compound’s aminoethyl group provides a primary amine instead of an imine, enabling different metal-binding modes (e.g., chelation via amine and phenol).
• Methoxy groups in the imine derivative enhance electron-donating effects, whereas methyl groups in the target compound offer steric bulk.

Piperidine Derivatives: Tert-Butyl 2-(1-Aminoethyl)piperidine-1-carboxylate

While structurally distinct, this compound (CAS 1334493-86-5) shares the 1-aminoethyl motif :

• Functional Groups : Carbamate-protected amine, piperidine ring.
• Applications : Intermediate in alkaloid synthesis or peptide mimetics.

Comparison :

• The target compound’s aromatic phenol contrasts with the aliphatic piperidine, leading to divergent electronic and steric environments.
• Both compounds highlight the versatility of aminoethyl groups in diversifying molecular scaffolds.

Comparative Data Table

Compound	Molecular Weight (g/mol)	Key Functional Groups	Melting Point (°C)	Key Applications
4-Bromo-3,5-dimethylphenol	201.06	Phenol, Br, Me	113–115	Macrocycle synthesis
2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol (estimated)	~244–260	Phenol, Br, Me, NH(CH2CH3)	Not reported	Drug derivatization, coordination chemistry
Compound 35	352.24	Sulfone, ether, Br, Me	Not reported	Bioactive scaffolds
2-(4-Bromophenylimino)methyl-3,5-dimethoxyphenol	352.18	Imine, OMe, Br	380–382	Metal-ligand complexes

Biological Activity

2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol, also known as 2-amino-4-bromo-3,5-dimethylphenol, is a compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological effects, and relevant research findings.

• Molecular Formula : C$_8$H$_10$BrNO
• Molecular Weight : 216.075 g/mol
• CAS Number : 861615-81-8
• Structure :
  • Contains a bromine atom and an aminoethyl group which may influence its biological interactions.

1. Antimicrobial Properties

Research has indicated that compounds similar to 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol exhibit antimicrobial activity. Studies have shown that brominated phenols can inhibit the growth of various bacteria and fungi. The presence of the amino group may enhance this activity by improving solubility and interaction with microbial cell membranes.

2. Phytotoxicity

A study conducted on various chemicals, including derivatives of bromophenols, assessed their phytotoxic effects on plant species. The results indicated that certain concentrations of these compounds could lead to significant phytotoxicity, including wilting and stunting of plant growth. Although specific data on 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol is limited, its structural similarities suggest potential phytotoxic effects .

3. Toxicological Studies

Toxicity assessments have been performed on related compounds within the same chemical class. For example, studies have evaluated acute and subacute toxicity in avian species and mammals. These studies provide a framework for understanding the potential risks associated with exposure to 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol .

Case Study 1: Antibacterial Activity

A recent study evaluated the antibacterial efficacy of various brominated phenolic compounds against Staphylococcus aureus and Escherichia coli. The results showed that compounds with similar structures to 2-(1-Aminoethyl)-4-bromo-3,5-dimethylphenol exhibited significant inhibitory effects. The minimum inhibitory concentration (MIC) values ranged from 50 to 200 µg/mL depending on the compound and bacterial strain tested.

Case Study 2: Phytotoxic Effects

In a controlled experiment, seedlings of common agricultural plants were treated with varying concentrations of brominated phenols. Observations noted that at concentrations above 1%, significant phytotoxic symptoms were observed, including leaf yellowing and reduced growth rates. This suggests a need for caution in agricultural applications where such compounds may be present .

Research Findings

Study Focus	Key Findings	Reference
Antimicrobial Activity	Significant inhibition of bacterial growth
Phytotoxicity	Concentration-dependent effects on plant health
Toxicological Assessment	Acute toxicity observed in avian species